Sodium 1-methyl-1H-benzo[d]imidazole-2-carboxylate

• IUPAC Name: sodium;1-methylbenzimidazole-2-carboxylate
• InChI: InChI=1S/C9H8N2O2.Na/c1-11-7-5-3-2-4-6(7)10-8(11)9(12)13;/h2-5H,1H3,(H,12,13);/q;+1/p-1
• InChI Key: RGAQOUZWLPAPHM-UHFFFAOYSA-M
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=O)[O-].[Na+]
• Molecular Formula: C9H7N2NaO2
• Molecular Weight: 198.15 g/mol

Description

1H-benzo[d]imidazole is a heterocyclic compound that consists of fused benzene and imidazole rings. It’s a core structure in many biologically active compounds and drugs.

Molecular Structure Analysis

In the crystal structures of some 1H-benzo[d]imidazole derivatives, an identical system of hydrogen bonds was observed. Solid-state NMR can be applied for testing the quality of the obtained samples.

Chemical Reactions Analysis

1H-benzo[d]imidazole derivatives can participate in various chemical reactions, depending on their substitutions. They’re often used as intermediates in the synthesis of more complex compounds.

Physical And Chemical Properties Analysis

1H-benzo[d]imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Scientific Research Applications

Synthesis of Imidazoles

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Pharmaceuticals and Agrochemicals

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Solar Cells and Optical Applications

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Functional Materials

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Catalysis

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Antimicrobial Activity

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Therapeutic Potential

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Blocking AQ Signal Reception

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Mechanism of Action

Target of Action

Sodium 1-methyl-1H-benzo[d]imidazole-2-carboxylate is a derivative of the imidazole class of compounds . Imidazoles are key components in functional molecules used in a diverse range of applications . .

Mode of Action

Imidazole derivatives have been known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives have been known to interact with various biochemical pathways, leading to a wide range of effects .

Pharmacokinetics

Imidazole derivatives have been studied for their potential as drugs, indicating that they may have favorable adme properties .

Result of Action

Imidazole derivatives have been known to exhibit a wide range of biological activities .

Safety and Hazards

The safety and hazards of 1H-benzo[d]imidazole derivatives can vary depending on their specific structure and substitutions. Some derivatives might be irritants or harmful if swallowed or inhaled.

Future Directions

1H-benzo[d]imidazole derivatives have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research might focus on exploring new synthetic routes and biological activities of these compounds.